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Compound of Interest

Compound Name: ML 400

Cat. No.: B15140351 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ML400, a potent and selective low molecular weight

protein tyrosine phosphatase (LMPTP) inhibitor. Adherence to these protocols is essential for

ensuring personal safety and maintaining a secure laboratory environment.

Understanding ML400 and Its Hazards
ML400 is a small molecule inhibitor of LMPTP, an enzyme that acts as a negative regulator of

insulin signaling.[1][2] As a potent and selective enzyme inhibitor, ML400 should be handled

with care to avoid potential biological effects from accidental exposure. While a specific Safety

Data Sheet (SDS) for ML400 is not publicly available, general safety precautions for handling

potent enzyme inhibitors and active pharmaceutical ingredients (APIs) should be strictly

followed.[3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

ML400 in a laboratory setting. This guidance is based on best practices for handling potent

chemical compounds.[4][5][6]
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PPE Category Equipment Specifications and Use

Eye and Face Protection
Safety Goggles or a Face

Shield

Must be worn at all times in the

laboratory to protect against

splashes. A face shield should

be used when handling larger

quantities or when there is a

significant risk of splashing.

Hand Protection Nitrile or Neoprene Gloves

Wear two pairs of powder-free

nitrile or neoprene gloves for

enhanced protection. Change

gloves immediately if

contaminated, punctured, or

torn. Do not wear gloves

outside of the laboratory area.

Body Protection Laboratory Coat

A buttoned, full-length

laboratory coat should be worn

to protect skin and clothing.

Respiratory Protection N95 or Higher Respirator

Recommended when handling

ML400 powder to prevent

inhalation of airborne particles.

A properly fitted respirator is

crucial for effective protection.

Operational Plan: Safe Handling Procedures
Follow these step-by-step procedures to ensure the safe handling of ML400 from receipt to

disposal.

3.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store ML400 in a cool, dry, and well-ventilated area, away from incompatible materials.
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The container should be clearly labeled with the compound name, concentration, and hazard

warnings.

3.2. Preparation and Use:

All handling of ML400, especially in its powdered form, should be conducted in a designated

area, such as a chemical fume hood or a glove box, to minimize inhalation exposure.

Before handling, ensure all necessary PPE is correctly worn.

Use dedicated spatulas and weighing papers for ML400.

When preparing solutions, add the solvent to the powdered ML400 slowly to avoid

generating dust.

3.3. Spill Management:

In case of a spill, evacuate the immediate area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed, labeled container for disposal.

Clean the spill area with a suitable decontaminating solution.

For large spills, contact your institution's environmental health and safety (EHS) department

immediately.

Disposal Plan
All waste containing ML400, including empty containers, used PPE, and contaminated

materials, must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing

papers, in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing ML400 in a sealed, leak-proof, and clearly

labeled hazardous waste container.
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Disposal: All hazardous waste must be disposed of through your institution's EHS-approved

waste management program. Do not pour ML400 solutions down the drain.

Visual Guides for Safety and Workflow
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Caption: Mechanism of ML400 in the insulin signaling pathway.

Experimental Workflow for Handling ML400
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Caption: Safe handling workflow for ML400 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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